3-chloro-4-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)benzenesulfonamide

Specification

• CAS No.: 1790194-98-7
• Molecular Formula: C14H15ClFNO4S
• Molecular Weight: 347.79
• IUPAC Name: 3-chloro-4-fluoro-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]benzenesulfonamide
• Standard InChI: InChI=1S/C14H15ClFNO4S/c1-14(18,8-10-3-2-6-21-10)9-17-22(19,20)11-4-5-13(16)12(15)7-11/h2-7,17-18H,8-9H2,1H3
• Standard InChI Key: SITSEVMJKHPDJU-UHFFFAOYSA-N
• SMILES: CC(CC1=CC=CO1)(CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)O

Introduction

Synthesis Methods

The synthesis of 3-chloro-4-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)benzenesulfonamide likely involves multi-step organic reactions. A general approach might include:

• Preparation of the Benzenesulfonamide Core: Starting with 3-chloro-4-fluorobenzenesulfonyl chloride, which can be reacted with an amine to form the sulfonamide linkage.

• Introduction of the Furan Ring: This could involve alkylation reactions to attach the furan-containing side chain to the sulfonamide core.

• Hydroxylation and Methylation: Final steps might include hydroxylation and methylation reactions to achieve the desired side chain functionality.

Potential Applications

While specific applications for 3-chloro-4-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)benzenesulfonamide are not documented, compounds with similar structures are often explored for their biological activity, such as antimicrobial or anti-inflammatory properties.

Safety and Handling

Handling this compound requires caution due to potential toxicity. 3-Chloro-4-fluorophenol, a related compound, is known to be harmful if swallowed or in contact with skin. Similar precautions should be taken with this compound.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Potential Applications
N-(3-Chloro-4-fluorophenyl)-4-fluoro-3,5-dimethylbenzenesulfonamide	C$_{14}$H$_{12}$ClF$_{2}$NO$_{2}$S	Biological activity studies
3-Chloro-4-fluoro-N-(2-methyl-1,3-benzoxazol-6-yl)benzenesulfonamide	C$_{14}$H$_{10}$ClFN$_{2}$O$_{3}$S	Potential pharmaceutical applications
3-Chloro-4-fluoro-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)benzenesulfonamide	C$_{17}$H$_{18}$ClFN$_{2}$O$_{4}$S	Speculative: antimicrobial or anti-inflammatory